N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide

• IUPAC Name: N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H20N4O2/c1-14-20-17-13-15(7-8-18(17)25-14)21-19(24)23-11-9-22(10-12-23)16-5-3-2-4-6-16/h2-8,13H,9-12H2,1H3,(H,21,24)
• InChI Key: MKGJBTCQXSKOTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC(=C2)NC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide, also known as MBZP, is a chemical compound that belongs to the class of benzoxazole derivatives. It has been widely studied for its potential pharmacological properties and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitter systems in the brain, including the serotonergic, noradrenergic, and GABAergic systems. It is also believed to modulate the activity of voltage-gated ion channels, including sodium and calcium channels.
Biochemical and Physiological Effects
N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide has been shown to have a number of biochemical and physiological effects, including:
1. Increased levels of serotonin and norepinephrine in the brain.
2. Modulation of GABA receptor activity.
3. Modulation of voltage-gated ion channels, including sodium and calcium channels.
4. Inhibition of the reuptake of serotonin and norepinephrine.
5. Inhibition of the activity of monoamine oxidase (MAO), an enzyme that is involved in the metabolism of neurotransmitters.

Advantages and Limitations for Lab Experiments

N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide has a number of advantages and limitations for lab experiments. Some of the advantages include:
1. It is relatively easy to synthesize.
2. It has been extensively studied for its pharmacological properties.
3. It has shown promising results in various scientific research applications.
Some of the limitations include:
1. It is not widely available commercially.
2. It is relatively expensive to synthesize.
3. It has not been extensively studied in humans.

Future Directions

There are a number of future directions for the study of N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide. Some of these include:
1. Further studies on the mechanism of action of N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide.
2. Studies on the pharmacokinetics and pharmacodynamics of N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide in humans.
3. Studies on the potential therapeutic applications of N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide in the treatment of depression, anxiety, and epilepsy.
4. Studies on the potential side effects and toxicity of N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide.
Conclusion
In conclusion, N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide is a chemical compound that has shown promising results in various scientific research applications. It has potential pharmacological properties, including antidepressant, anxiolytic, and anticonvulsant activity. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide involves the reaction of 2-methyl-1,3-benzoxazole-5-carboxylic acid with 4-phenyl-1-piperazinecarboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide as a white solid with a melting point of 202-204°C.

Scientific Research Applications

N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide has been extensively studied for its potential pharmacological properties. It has shown promising results in various scientific research applications, including:
1. Antidepressant activity: N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide has been shown to exhibit antidepressant-like effects in animal models of depression. It acts by increasing the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that are involved in the regulation of mood.
2. Anxiolytic activity: N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide has also been shown to exhibit anxiolytic-like effects in animal models of anxiety. It acts by modulating the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of anxiety.
3. Anticonvulsant activity: N-(2-methyl-1,3-benzoxazol-5-yl)-4-phenyl-1-piperazinecarboxamide has been shown to exhibit anticonvulsant activity in animal models of epilepsy. It acts by modulating the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons.